Cas no 2171645-33-1 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid
• CAS No: 2171645-33-1
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6360893
• PubChem ID: 165825475
• Update Time: 2025-06-03

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]oxolane-2-carboxylic acid
• 2171645-33-1
• EN300-1540052

• Inchi： 1S/C25H28N2O6/c1-15(10-11-22(28)27-21-12-13-32-23(21)24(29)30)26-25(31)33-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21,23H,10-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： WQMPCFAUYSVAPO-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)NC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid

Recent Advances in the Study of 2171645-33-1 and 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic Acid

The chemical compound 2171645-33-1 and its derivative, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and their role as intermediates in the production of complex biomolecules.

Recent studies have focused on the synthesis and characterization of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid, a key building block in solid-phase peptide synthesis (SPPS). The compound's unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it highly valuable for the controlled assembly of peptides. Researchers have optimized the synthesis route to improve yield and purity, which is critical for large-scale pharmaceutical production.

In addition to its synthetic utility, 2171645-33-1 has been investigated for its potential biological activities. Preliminary in vitro studies suggest that this compound may exhibit moderate inhibitory effects on certain enzymatic pathways, although further research is needed to elucidate its mechanism of action and therapeutic potential. The combination of its chemical properties and biological activity positions 2171645-33-1 as a promising candidate for further drug discovery efforts.

One of the most notable advancements in this area is the application of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid in the development of novel peptide-based drugs. Recent publications highlight its use in the synthesis of antimicrobial peptides (AMPs) and targeted cancer therapies. The Fmoc group's stability under SPPS conditions allows for the efficient production of these peptides, which are increasingly important in addressing antibiotic resistance and precision medicine.

Despite these promising developments, challenges remain in the scalable production and functionalization of these compounds. Researchers are actively exploring greener synthesis methods and more efficient purification techniques to address these issues. Collaborative efforts between academia and industry are expected to drive further innovations in this field, potentially leading to breakthroughs in peptide therapeutics and beyond.

In conclusion, the ongoing research into 2171645-33-1 and 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidooxolane-2-carboxylic acid underscores their importance in modern pharmaceutical chemistry. As our understanding of these compounds deepens, their applications are likely to expand, offering new opportunities for drug development and therapeutic interventions. Future studies should focus on optimizing their synthesis, exploring their biological activities, and translating these findings into clinical applications.